Cas no 1361666-72-9 (2-Hydroxy-3-(2,3,4-trichlorophenyl)-4-(trifluoromethyl)pyridine)

• Product Name: 2-Hydroxy-3-(2,3,4-trichlorophenyl)-4-(trifluoromethyl)pyridine
• CAS No: 1361666-72-9
• MF: C₁₂H₅Cl₃F₃NO
• MW: 342.528410673141
• CID: 4919933
• Update Time: 2025-05-26

2-Hydroxy-3-(2,3,4-trichlorophenyl)-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-3-(2,3,4-trichlorophenyl)-4-(trifluoromethyl)pyridine

• Inchi： 1S/C12H5Cl3F3NO/c13-7-2-1-5(9(14)10(7)15)8-6(12(16,17)18)3-4-19-11(8)20/h1-4H,(H,19,20)
• InChI Key： RVJONSVCTAFXBO-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C(NC=CC=1C(F)(F)F)=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 475
• XLogP3: 4.2
• Topological Polar Surface Area: 29.1

Additional information on 2-Hydroxy-3-(2,3,4-trichlorophenyl)-4-(trifluoromethyl)pyridine

Comprehensive Overview of 2-Hydroxy-3-(2,3,4-trichlorophenyl)-4-(trifluoromethyl)pyridine (CAS No. 1361666-72-9)

The compound 2-Hydroxy-3-(2,3,4-trichlorophenyl)-4-(trifluoromethyl)pyridine (CAS No. 1361666-72-9) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical research and agrochemical development. Its unique structural features, including a pyridine core substituted with trichlorophenyl and trifluoromethyl groups, make it a valuable intermediate for designing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery and crop protection, aligning with current trends in sustainable chemistry and green synthesis.

One of the most searched questions about this compound revolves around its synthetic routes and reactivity. The presence of both electron-withdrawing (trifluoromethyl) and electron-donating (hydroxy) groups creates a delicate balance in its electronic properties, which is critical for molecular interactions. This duality is often explored in medicinal chemistry to optimize binding affinity and metabolic stability. Recent publications highlight its role in modulating enzyme inhibition, particularly in targeting kinase pathways, a hot topic in cancer therapy research.

From an agrochemical perspective, the 2,3,4-trichlorophenyl moiety is associated with pesticidal activity, making this compound a candidate for developing next-generation crop protectants. With growing global demand for food security and reduced environmental impact, researchers are investigating its derivatives for low-toxicity formulations. The trifluoromethyl group further enhances lipophilicity, improving bioavailability—a key factor in both pharmaceutical and agrochemical applications.

The physicochemical properties of CAS 1361666-72-9 are frequently queried in scientific databases. Its moderate solubility in organic solvents like dichloromethane and dimethyl sulfoxide (DMSO) facilitates laboratory-scale experiments. However, its stability under acidic/basic conditions remains an area of active study, as this impacts formulation strategies. Advanced analytical techniques such as HPLC-MS and NMR spectroscopy are routinely employed to characterize its purity and degradation pathways.

In the context of intellectual property, patents involving 2-Hydroxy-3-(2,3,4-trichlorophenyl)-4-(trifluoromethyl)pyridine often focus on process optimization and derivative claims. The rise of AI-assisted drug design has increased interest in its scaffold hopping potential, where its core structure is modified to create novel bioactive molecules. This aligns with the industry’s shift toward fragment-based drug discovery (FBDD), a trending topic in computational chemistry forums.

Environmental considerations are another hotspot. While not classified as hazardous, its ecological fate and biodegradability are under scrutiny to meet REACH compliance standards. Studies using QSAR models predict its environmental persistence, emphasizing the need for green chemistry approaches in its synthesis. This resonates with the broader scientific community’s focus on sustainable manufacturing practices.

In summary, 2-Hydroxy-3-(2,3,4-trichlorophenyl)-4-(trifluoromethyl)pyridine (CAS No. 1361666-72-9) represents a versatile chemical entity with cross-disciplinary relevance. Its applications span from targeted therapeutics to smart agrochemicals, driven by its tunable molecular architecture. As research continues to uncover its full potential, this compound remains a focal point for innovation in life sciences and material chemistry.